![molecular formula C16H15Cl2NO3S B2684103 Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate CAS No. 391867-07-5](/img/structure/B2684103.png)
Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. Unfortunately, the specific molecular structure of Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate is not available in the retrieved data .Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available resources .Scientific Research Applications
Synthesis and Biological Activities
Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate is a key intermediate in the synthesis of various novel compounds that exhibit significant biological activities. For instance, its derivatives have been synthesized and evaluated for in vitro antioxidant and in vivo anti-inflammatory activities, showcasing the compound's potential as a precursor for drugs with desired therapeutic effects (Madhavi & Sreeramya, 2017). Additionally, novel thiophene and thienopyrimidine derivatives prepared from this compound have demonstrated antiproliferative activity against cancer cell lines, highlighting its role in cancer research (Ghorab et al., 2013).
Antimicrobial and Molecular Modeling
Derivatives of this compound have been synthesized and shown to exhibit potent antimicrobial activity, which is critical for developing new antibiotics and antifungal agents. Molecular modeling studies of these compounds have also been performed to understand their interactions with microbial targets, thereby facilitating the design of more effective antimicrobial agents (Mabkhot et al., 2015).
Photophysical Properties and Materials Science
The compound and its related derivatives have been explored for their photophysical properties, making them relevant in materials science, particularly in the development of luminescent materials and photoinitiators for polymerization processes. These studies underscore the compound's utility beyond pharmaceutical applications, including its potential in creating new materials with specific optical and electronic properties (Amati et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-[(3,5-dichlorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO3S/c1-4-22-16(21)13-8(2)9(3)23-15(13)19-14(20)10-5-11(17)7-12(18)6-10/h5-7H,4H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBWPLNDSNUVGMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC(=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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